1-(cyanomethyl)-1H-imidazole-4-carboxylic acid
Overview
Description
The compound “1-(cyanomethyl)-1H-imidazole-4-carboxylic acid” is a derivative of imidazole, which is a heterocyclic compound . The cyanomethyl group (N≡CCH2–) is a type of nitrile group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, cyanomethyl salts of pyridine and analogous isoquinolines have been used in the synthesis of various heterocyclic compounds .Scientific Research Applications
Synthetic Chemistry Applications
- The synthesis of cyanomethyl derivatives of imidazole compounds, including "1-(cyanomethyl)-1H-imidazole-4-carboxylic acid," has been explored for their potential in creating complex organic structures. For example, Kutrov et al. (2008) detailed the synthesis and properties of cyanomethyl derivatives of imidazopyridine, imidazopyrimidine, and imidazothiazole, highlighting their reactivity and potential applications in organic synthesis (Kutrov, Kovalenko, & Volovenko, 2008).
Material Science and Engineering
- Carneiro et al. (2015) presented a process intensified flow synthesis of 1H-4-substituted imidazoles, which are key building blocks in the synthesis of NS5A inhibitors like daclatasvir. This method, leveraging high-temperature/high-pressure continuous flow synthesis, highlights the importance of imidazole derivatives in the development of pharmaceuticals and showcases the potential of "this compound" in process chemistry and materials science (Carneiro, Gutmann, Souza, & Kappe, 2015).
Pharmacological Research
- Although your request excludes information related to drug use, dosage, and side effects, the structural motifs of "this compound" derivatives are often explored for their potential bioactivity. For example, research into imidazole-based compounds for their interactions with biological targets can inform the development of new therapeutics, showcasing the broader relevance of these chemical entities in medicinal chemistry.
Environmental and Sensing Applications
- Ding et al. (2017) developed novel lanthanide-cadmium heterometal-organic frameworks using imidazole-dicarboxylic acid derivatives, demonstrating their utility in luminescent sensing and highlighting the potential of such compounds in environmental monitoring and sensor technology (Ding, Liu, Shi, Sun, Wang, & Chen, 2017).
Mechanism of Action
The mechanism of action would depend on the specific application of the compound. For example, in the case of Suzuki–Miyaura coupling, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond .
Safety and Hazards
Properties
IUPAC Name |
1-(cyanomethyl)imidazole-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3O2/c7-1-2-9-3-5(6(10)11)8-4-9/h3-4H,2H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEVIGIBYSNEYCL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CN1CC#N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.